Growth and High-Performance Photodetectors of CsPbBr3 Single Crystals
ACS Omega Pub Date: 2023-07-12 DOI: 10.1021/acsomega.3c02888
Abstract
Organic–inorganic hybrid perovskites have demonstrated exceptional photovoltaic properties, making them highly promising for solar cells and photodetectors (PDs). However, the organic components of these materials are vulnerable to heat and strong light illumination, limiting their application prospects. All-inorganic cesium-based perovskite PDs, on the other hand, possess enhanced thermal tolerance and stability, making them ideal for perovskite applications. The utilization of a ternary mixture solvent and additives in combination with single crystal (SC) growth has enabled the production of highly crystalline SCs with a defect density of 3.79 × 109 cm–3. The performance of the SC PDs had been evaluated using metal–semiconductor–metal devices, which demonstrated excellent results with a dark current as low as 0.198 μA at 10 V bias, on–off ratios exceeding 103, and a response time of shorter than 1 ms.Recommended Literature
- [1] Structural investigation of microhydrated thymine clusters and vibrational study of isolated and aqueous forms of thymine using DFT level of theory
- [2] Transformational Adaptation in the Context of Coastal Cities
- [3] Stable Sn2+ doped FAPbI3 nanocrystals for near-infrared LEDs†
- [4] Structurally defined nanographene-containing conjugated polymers for high quality dispersions and optoelectronic applications†
- [5] Transition metal-catalyzed site- and regio-divergent C–H bond functionalization
- [6] Stabilization of ultra-small gold nanoparticles in a photochromic organic cage: modulating photocatalytic CO2 reduction by tuning light irradiation†
- [7] Spin splitting and reemergence of charge compensation in monolayer WTe2 by 3d transition-metal adsorption†‡
- [8] Water induced zinc oxide thin film formation and its transistor performance†
- [9] Synthesis of alkyl polyglycosides using SO3H-functionalized ionic liquids as catalysts†
- [10] Synthesis and structure of [{Sn(μ–PCy)}3(Na·PMDETA)2], containing an electron-deficient [{Sn(μ–PCy)}3]2− dianion†
Journal Name:ACS Omega
research_products
-
CAS no.: 5435-92-7